Cas no 39137-28-5 (2,4-Thiazolidinedione, 3-hexyl-)

2,4-Thiazolidinedione, 3-hexyl- structure
39137-28-5 structure
Product Name:2,4-Thiazolidinedione, 3-hexyl-
CAS No:39137-28-5
MF:C9H15NO2S
MW:201.28590130806
CID:1501460
Update Time:2024-08-24

2,4-Thiazolidinedione, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolidinedione, 3-hexyl-
    • Inchi: 1S/C9H15NO2S/c1-2-3-4-5-6-10-8(11)7-13-9(10)12/h2-7H2,1H3
    • InChI Key: YGYYOXWJNDTIAL-UHFFFAOYSA-N
    • SMILES: S1CC(=O)N(CCCCCC)C1=O

Computed Properties

  • Exact Mass: 201.08245

Experimental Properties

  • Density: 1.144±0.06 g/cm3(Predicted)
  • Boiling Point: 105 °C(Press: 0.5 Torr)
  • PSA: 37.38
  • pka: -2.21±0.20(Predicted)
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